Cas no 174866-45-6 (Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside)

• Product Name: Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside
• CAS No: 174866-45-6
• MF: C₂₁H₃₁NO₁₁
• MW: 473.470947504044
• CID: 906217
• PubChem ID: 21722687
• Update Time: 2025-05-19

Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-Acetamido-2-deoxy-4-O-β-D-galactofuranosyl-α-D-glucopyranoside
• Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside
• BENZYL 2-ACETAMIDO-2-DEOXY-4-O-(B-D-GALACTOPYRANOSYL)-A-D-GALACTOPYRANOSIDE, CERTIFIED REFERENCE MATERIAL
• 6beta-Hydroxycortisol
• A,17-Dihydroxycorticosterone
• A-Hydroxy Cortisol
• HMS2235P15
• Galf1--4-GlcNAc-a-O-Bn
• Galf1-β-4-GlcNAc-α-O-Bn
• Benzyl 2-Acetamido-2-deoxy-4-O--D-galactofuranosyl-a-D-glucopyranoside
• Benzyl 2-acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-a-D-galactopyranoside
• PhenylMethyl 2-(AcetylaMino)-2-deoxy-4-O-β-D-galactofuranosyl-α-D-glucopyranoside
• Benzyl 2-acetamido-2-deoxy-4-O-(b-D-galactofuranosyl)-
• 174866-45-6
• A-D-glucopyranoside
• N-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-phenylmethoxyoxan-3-yl]acetamide
• alpha-D-Glucopyranoside, phenylmethyl 2-(acetylamino)-2-deoxy-4-O-beta-D-galactofuranosyl-
• Benzyl-2-acetamido-2-deoxy-4-O-beta-D-galactofuranosyl-alpha-D-glucopyranoside
• Benzyl 2-Acetamido-2-deoxy-4-O-beta-D-galactofuranosyl-alpha-D-glucopyranoside
• Benzyl 2-acetamido-2-deoxy-4-O-(b-D-galactofuranosyl)-a-D-glucopyranoside

• Inchi： 1S/C21H31NO11/c1-10(25)22-14-15(27)19(33-21-17(29)16(28)18(32-21)12(26)7-23)13(8-24)31-20(14)30-9-11-5-3-2-4-6-11/h2-6,12-21,23-24,26-29H,7-9H2,1H3,(H,22,25)/t12-,13-,14-,15-,16-,17-,18+,19-,20+,21+/m1/s1
• InChI Key： GZJXLCCXPRENBS-BNPIJXQISA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O)O1)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)NC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 473.19000
• Monoisotopic Mass: 473.18971080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Melting Point: 196-197°C
• PSA: 187.40000
• LogP: -2.63800

Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside

Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside (CAS No. 174866-45-6): An Overview

Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside (CAS No. 174866-45-6) is a complex carbohydrate derivative that has garnered significant attention in the fields of glycochemistry and medicinal chemistry. This compound, often referred to as a glycoside, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside is intricate and consists of a benzyl group attached to a disaccharide unit. The disaccharide is composed of a galactofuranose and a glucopyranose moiety, with the latter being N-acetylated and deoxygenated at the 2-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a valuable target for various applications.

The synthesis of Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside involves multiple steps and requires precise control over reaction conditions to achieve the desired product. Recent advancements in glycosylation techniques have significantly improved the efficiency and yield of this synthesis. For instance, the use of transition metal catalysts and mild reaction conditions has enabled chemists to synthesize this compound with high stereoselectivity and purity.

In terms of biological properties, Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of glycosidases, enzymes that play crucial roles in carbohydrate metabolism. This property makes it a potential candidate for the development of therapeutic agents targeting metabolic disorders and infectious diseases.

Recent research has also explored the use of Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside in glycoconjugate vaccines. Glycoconjugate vaccines are designed to elicit an immune response against specific carbohydrate antigens, which are often present on the surface of pathogens. The unique structure of this compound allows it to serve as a building block for these vaccines, enhancing their efficacy and stability.

Furthermore, the compound has been investigated for its potential in cancer research. Carbohydrate-based therapeutics have shown promise in targeting cancer cells that overexpress specific glycoproteins on their surface. The ability of Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside to interact with these glycoproteins makes it a valuable tool for developing targeted cancer therapies.

In addition to its therapeutic applications, Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside has been used as a model compound in fundamental studies of carbohydrate-protein interactions. These interactions are crucial for understanding various biological processes, including cell signaling and immune responses. By studying the binding properties of this compound with different proteins, researchers can gain insights into the molecular mechanisms underlying these processes.

The future prospects for Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside are promising. Ongoing research is focused on optimizing its synthesis methods to make it more accessible for large-scale production. Additionally, efforts are being made to explore its potential in combination therapies, where it can be used alongside other drugs to enhance treatment outcomes.

In conclusion, Benzyl 2-Acetamido-2-deoxy-4-O-b-D-galactofuranosyl-a-D-glucopyranoside (CAS No. 174866-45-6) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure and biological properties make it an important target for further investigation and application in fields such as medicinal chemistry, glycobiology, and immunology.